5-trans Fluprostenol
5-trans Fluprostenol
Travoprost is the Alcon trade name for fluprostenol isopropyl ester, an F-series prostaglandin analog which has been approved for use as an ocular hypotensive drug. Fluprostenol isopropyl ester is a prodrug which is converted by esterase enzymatic activity in the cornea to yield the corresponding free acid, fluprostenol. 5-trans Fluprostenol is an impurity that is routinely found in bulk preparations of fluprostenol in amounts ranging from 1-3%. This impurity occurs in the finished prodrug Travoprost in similar amounts. The pharmacology of 5-trans fluprostenol has not been studied extensively to date.
Brand Name:
Vulcanchem
CAS No.:
57968-83-9
VCID:
VC0160351
InChI:
InChI=1S/C23H29F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-21,27-29H,2,4,8-9,13-14H2,(H,30,31)/b3-1+,11-10+/t16-,18-,19-,20+,21-/m1/s1
SMILES:
C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O
Molecular Formula:
C23H29F3O6
Molecular Weight:
458.5
5-trans Fluprostenol
CAS No.: 57968-83-9
Reference Standards
VCID: VC0160351
Molecular Formula: C23H29F3O6
Molecular Weight: 458.5
| CAS No. | 57968-83-9 |
|---|---|
| Product Name | 5-trans Fluprostenol |
| Molecular Formula | C23H29F3O6 |
| Molecular Weight | 458.5 |
| IUPAC Name | (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C23H29F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-21,27-29H,2,4,8-9,13-14H2,(H,30,31)/b3-1+,11-10+/t16-,18-,19-,20+,21-/m1/s1 |
| Standard InChIKey | WWSWYXNVCBLWNZ-BDFMIYKPSA-N |
| SMILES | C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O |
| Description | Travoprost is the Alcon trade name for fluprostenol isopropyl ester, an F-series prostaglandin analog which has been approved for use as an ocular hypotensive drug. Fluprostenol isopropyl ester is a prodrug which is converted by esterase enzymatic activity in the cornea to yield the corresponding free acid, fluprostenol. 5-trans Fluprostenol is an impurity that is routinely found in bulk preparations of fluprostenol in amounts ranging from 1-3%. This impurity occurs in the finished prodrug Travoprost in similar amounts. The pharmacology of 5-trans fluprostenol has not been studied extensively to date. |
| Synonyms | 5,6-trans Fluprostenol |
| Reference | 1.Hellberg, M.R.,Sallee, V.L.,McLaughlin, M.A., et al. Preclinical efficacy of travoprost, a potent and selective FP prostaglandin receptor agonist. Journal of Ocular Pharmacology and Therapeutics 17(5), 421-432 (2001). |
| PubChem Compound | 51666586 |
| Last Modified | Nov 11 2021 |
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